Cas no 146741-05-1 (2(1H)-Quinoxalinone,7-fluoro-3,4-dihydro-3-methyl-)

• Product name: 2(1H)-Quinoxalinone,7-fluoro-3,4-dihydro-3-methyl-
• CAS No: 146741-05-1
• MF: C₉H₉N₂OF
• MW: 180.17896
• CID: 101049
• PubChem ID: 15337296

2(1H)-Quinoxalinone,7-fluoro-3,4-dihydro-3-methyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Quinoxalinone,7-fluoro-3,4-dihydro-3-methyl-
• 7-FLUORO-3-METHYL-3,4-DIHYDROQUINOXALIN-2(1H)-ONE
• 2(1H)-Quinoxalinone,7-fluoro-3,4-dihydro-3-methyl-(9CI)
• AKOS017531173
• 146741-05-1
• 7-FLUORO-3-METHYL-3,4-DIHYDRO-1H-QUINOXALIN-2-ONE
• SCHEMBL2136049
• 7-fluoro-3-methyl-1,2,3,4-tetrahydroquinoxalin-2-one

• Inchi： InChI=1S/C9H9FN2O/c1-5-9(13)12-8-4-6(10)2-3-7(8)11-5/h2-5,11H,1H3,(H,12,13)
• InChI Key： ZXGDQNLIAUXOLE-UHFFFAOYSA-N
• SMILES： FC1C=C2C(NC(C)C(=O)N2)=CC=1

Computed Properties

• Exact Mass: 180.06989108g/mol
• Monoisotopic Mass: 180.06989108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų
• XLogP3: 1.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives